Cas no 20492-13-1 (perylen-3-amine)
perylen-3-amine structure
Product Name:perylen-3-amine
CAS No:20492-13-1
MF:C20H13N
MW:267.323924779892
CID:1016722
PubChem ID:146539
Update Time:2025-04-20
perylen-3-amine Chemical and Physical Properties
Names and Identifiers
-
- perylen-3-amine
- 3-Aminoperylene
- 3-Aminoperyleneneat
- 3-PERYLENAMINE
- 3-Aminoperylen
- 3-Aminophenylen
- AC1L3TEW
- AG-E-50229
- BRN 2217022
- CTK1A6127
- LS-102497
- Perylen-3-ylamin
- perylen-3-ylamine
- DTXSID80174470
- 4-12-00-03508 (Beilstein Handbook Reference)
- 20492-13-1
- SCHEMBL12175896
-
- Inchi: 1S/C20H13N/c21-18-11-10-16-14-7-2-5-12-4-1-6-13(19(12)14)15-8-3-9-17(18)20(15)16/h1-11H,21H2
- InChI Key: IQEWYVIHLJJXKR-UHFFFAOYSA-N
- SMILES: NC1=CC=C2C3C=CC=C4C=CC=C(C5C=CC=C1C2=5)C=34
Computed Properties
- Exact Mass: 267.10489
- Monoisotopic Mass: 267.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 26
Experimental Properties
- Density: 1.347
- Boiling Point: 530°C at 760 mmHg
- Flash Point: 306°C
- Refractive Index: 1.931
- PSA: 26.02
perylen-3-amine Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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